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Compound of Interest

Compound Name: Laurolactam

Cat. No.: B145868 Get Quote

This technical guide provides a comprehensive overview of Laurolactam, intended for

researchers, scientists, and professionals in drug development. It covers the compound's

nomenclature, physicochemical properties, synthesis protocols, and key applications, with a

focus on its role in polymer science and its emerging uses in biomedical fields.

IUPAC Name: azacyclotridecan-2-one[1][2][3]

Synonyms:

1,2-Aminododecanoic acid lactam[1][4]

Lauryl lactam[1][2]

Dodecyllactam[2]

Laurinolactam[2]

omega-Laurolactam[2]

Cyclododecalactam[2][4]

Dodecanolactam[2][4]

2-Oxo-dodecamethylenimine[2]

1-Aza-2-cyclotridecanone[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b145868?utm_src=pdf-interest
https://www.benchchem.com/product/b145868?utm_src=pdf-body
https://www.smolecule.com/products/s597165
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://en.wikipedia.org/wiki/Laurolactam
https://www.smolecule.com/products/s597165
https://cymitquimica.com/cas/947-04-6/
https://www.smolecule.com/products/s597165
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://www.benchchem.com/product/b145868?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://cymitquimica.com/cas/947-04-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://cymitquimica.com/cas/947-04-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://pubchem.ncbi.nlm.nih.gov/compound/Laurolactam
https://cymitquimica.com/cas/947-04-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


omega-Dodecalactam[2][5]

12-Aminododecanolactam[2]

2-Azacyclotridecanone[2][4]

Laurolactam is a macrocyclic lactam, an organic compound primarily utilized as a monomer

for the production of high-performance polymers such as nylon-12 and various copolyamides.

[1][3] In its pure form, it is a white crystalline solid, though technical grades may appear beige.

[1][3] While it is virtually insoluble in water, it exhibits solubility in a range of organic solvents

like benzene, cyclohexane, and 1,4-dioxane.[1][3]

Physicochemical Properties of Laurolactam
The quantitative data for Laurolactam are summarized in the table below, providing a clear

reference for its physical and chemical characteristics.

Property Value

CAS Number 947-04-6[1][2]

Molecular Formula C₁₂H₂₃NO[1][2][5]

Molecular Weight 197.32 g/mol [1][2]

Appearance White to off-white crystalline solid[1][3][4]

Melting Point 150-153 °C[5][6]

Boiling Point 314.9 °C at 760 mmHg[3][7][8]

Density ~0.94 g/cm³[6][7]

Water Solubility 0.03 wt% (Virtually insoluble)[1][2][3]

Vapor Pressure 0.00000731 mmHg[2]

Flash Point 188.2 to 195 °C[3][6][7]

Autoignition Temperature 320 to 330 °C[3]
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Experimental Protocols: Synthesis of Laurolactam
The industrial synthesis of Laurolactam is predominantly achieved through the Beckmann

rearrangement of cyclododecanone oxime. An alternative method involves the photonitrosation

of cyclododecane.

1. Synthesis via Beckmann Rearrangement

This common method involves a three-step process starting from cyclododecane.

Step 1: Oxidation of Cyclododecane Cyclododecane is oxidized using air or oxygen in the

presence of boric acid and a transition metal salt catalyst (e.g., cobalt(II) acetate). This

reaction yields a mixture of cyclododecanol and cyclododecanone.[3]

Step 2: Dehydrogenation to Cyclododecanone The mixture of cyclododecanol and

cyclododecanone is passed over a copper contact catalyst to quantitatively dehydrogenate

the cyclododecanol to cyclododecanone.[3]

Step 3: Oximation of Cyclododecanone The resulting cyclododecanone is reacted with

hydroxylamine to form cyclododecanone oxime.[3][9] A typical laboratory-scale procedure

involves dissolving 1.5 g of cyclododecanone in 8 mL of 95% ethanol, followed by the

addition of 0.6 g of hydroxylamine hydrochloride, 25 mL of deionized water, and 15 mL of a

10% aqueous NaOH solution. The mixture is then heated to reflux.[9]

Step 4: Beckmann Rearrangement to Laurolactam The cyclododecanone oxime undergoes

a Beckmann rearrangement in the presence of a strong acid or other catalysts, such as

cyanuric chloride with anhydrous zinc chloride, to yield Laurolactam.[3][9][10] The reaction

is typically heated to reflux for approximately 60 minutes.[9] The crude product is then

purified, often through recrystallization from an ethanol-water mixture.[9]

2. Synthesis via Photonitrosation

This alternative route produces Laurolactam in high yields.

Step 1: Photonitrosation of Cyclododecane Cyclododecane is treated with nitrosyl chloride

(NOCl) in the presence of anhydrous hydrogen chloride under UV light. This process directly

converts cyclododecane to cyclododecanone oxime hydrochloride.[1][3]
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Step 2: Beckmann Rearrangement The resulting cyclododecanone oxime is extracted with

concentrated sulfuric acid and heated to approximately 160 °C to induce the Beckmann

rearrangement, forming Laurolactam.[3] This two-step process can achieve overall yields of

up to 93%.[3]

Visualizing Key Processes
The following diagrams illustrate the primary synthesis pathway for Laurolactam and its

subsequent polymerization to Nylon-12.
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Caption: Synthesis of Laurolactam via Beckmann Rearrangement.
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Caption: Ring-Opening Polymerization of Laurolactam to Nylon-12.

Applications in Research and Development
Laurolactam's primary industrial application is as a monomer for the synthesis of Nylon-12

(Polyamide 12).[1][3] The ring-opening polymerization of Laurolactam, typically initiated by

water, cationic, or anionic initiators, results in a high-performance thermoplastic known for its

excellent mechanical strength, chemical resistance, and low friction coefficient.[1][3] These
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properties make Nylon-12 invaluable in the automotive industry for components like fuel lines

and engine parts.[1]

Beyond its role in engineering plastics, Laurolactam and its derived polymers are subjects of

research in several advanced fields:

Drug Delivery Systems: Laurolactam-based polymers are being investigated for the

development of controlled-release drug delivery systems.[1] The goal is to create systems

that can deliver therapeutic agents in a targeted and sustained manner, potentially

enhancing efficacy and minimizing side effects.[1]

Biocompatible Materials: Research is underway to utilize Laurolactam-derived polymers in

the creation of biocompatible materials for medical applications, including tissue engineering

scaffolds and implants.[1] These materials show promise due to their favorable mechanical

properties, potential for biodegradability, and low cytotoxicity.[1]

Novel Polyamides: Scientists are exploring the use of Laurolactam as a comonomer with

other lactams, such as ε-caprolactam, to create novel copolyamides with tailored properties

like enhanced thermal stability or flame retardancy.[1][3]

Safety and Handling
Laurolactam is generally considered to have low toxicity. However, it can cause skin and eye

irritation upon direct contact, and inhalation of its dust may lead to respiratory irritation.[1]

Standard laboratory safety protocols, including the use of personal protective equipment such

as gloves and safety glasses, should be followed when handling the compound.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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